
Physicochemical Characteristics of 2,5-
Dimethyldecane: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dimethyldecane

Cat. No.: B098305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

2,5-Dimethyldecane, a branched alkane. The information contained herein is intended to

support research, development, and quality control activities. This document details the

compound's key physical and chemical characteristics, outlines experimental protocols for their

determination, and illustrates its metabolic fate in biological systems.

Quantitative Physicochemical Data
The following table summarizes the key physicochemical properties of 2,5-Dimethyldecane.
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Property Value Unit Source

Molecular Formula C₁₂H₂₆ [1][2][3][4][5][6]

Molecular Weight 170.33 g/mol [1][2][3][4][5][6]

CAS Number 17312-50-4 [1][2][3][4][5][6]

Boiling Point 188 (Predicted) °C [7]

Melting Point 211.3 K [2]

Density 0.739 (Predicted) g/cm³ [7]

Solubility in Water
Log₁₀WS: -4.36

(Predicted)
mol/L [7]

Octanol/Water

Partition Coefficient

(LogP)

4.639 (Predicted) [7]

Vapor Pressure
0.13 (Predicted at

25°C)
kPa [7]

Standard Gibbs Free

Energy of Formation
45.28 (Predicted) kJ/mol [7]

Standard Enthalpy of

Formation (gas)
-301.57 (Predicted) kJ/mol [7]

Enthalpy of

Vaporization
41.53 (Predicted) kJ/mol [7]

Ideal Gas Heat

Capacity

249.20 (for 2,5-

dimethylhexane)
J/K·mol [8]

Kovats Retention

Index (Standard non-

polar)

1118 [1][4]

Kovats Retention

Index (Semi-standard

non-polar)

1112 [1][4]
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Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physicochemical properties of branched alkanes like 2,5-Dimethyldecane.

Boiling Point Determination (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The Thiele tube method is a common and efficient technique for this determination

using a small sample size.[9]

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Mineral oil or silicone oil

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

A small amount (approximately 0.5 mL) of 2,5-Dimethyldecane is placed into the small test

tube.[9]

A capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.[9]

The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample

is level with the thermometer bulb.[9]
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The thermometer and test tube assembly are placed in the Thiele tube containing heat-

stable oil, ensuring the sample is fully immersed.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.[9]

As the temperature rises, air trapped in the capillary tube will be expelled, and a slow stream

of bubbles will emerge from the open end of the capillary tube.

Upon further heating, a rapid and continuous stream of bubbles will be observed. At this

point, the heating is discontinued.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.[9]

Density Determination (Vibrating Tube Densimeter)
The density of a liquid is its mass per unit volume. A vibrating tube densimeter provides a

precise method for this measurement.

Apparatus:

Vibrating tube densimeter

Syringe for sample injection

Thermostat for temperature control

Calibrating fluids (e.g., dry air and pure water)

Procedure:

The densimeter is calibrated using at least two standards of known density, typically dry air

and degassed, deionized water.

The temperature of the instrument is set to the desired measurement temperature and

allowed to stabilize.
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A sample of 2,5-Dimethyldecane is introduced into the oscillating tube using a syringe,

ensuring no air bubbles are present.

The instrument measures the oscillation period of the tube filled with the sample.

The density is calculated by the instrument's software based on the calibration data and the

measured oscillation period.

The measurement is typically repeated to ensure reproducibility.

Solubility Determination (Shake-Flask Method)
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The shake-flask method is a standard technique for determining the solubility of a substance.

[10]

Apparatus:

Erlenmeyer flasks with stoppers

Shaking incubator or water bath with agitation

Analytical balance

Centrifuge

Analytical instrumentation for quantification (e.g., Gas Chromatography)

Solvent (e.g., water, organic solvents)

Procedure:

An excess amount of 2,5-Dimethyldecane is added to a known volume of the solvent in a

flask.[10]

The flask is sealed to prevent evaporation and placed in a shaking incubator set at a

constant temperature.
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The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After equilibration, the solution is allowed to stand to allow undissolved material to settle.

A sample of the supernatant is carefully removed and centrifuged to separate any remaining

solid particles.

The concentration of 2,5-Dimethyldecane in the clear supernatant is determined using a

suitable analytical method, such as Gas Chromatography.

The solubility is expressed as the mass or moles of solute per unit volume or mass of the

solvent.

Biological Fate and Metabolic Pathway
While 2,5-Dimethyldecane is not known to be involved in specific signaling pathways in higher

organisms, as a hydrocarbon, it can be metabolized by certain microorganisms. The primary

route of aerobic degradation of alkanes in bacteria involves oxidation by alkane hydroxylases.

[11]

Aerobic Degradation of 2,5-Dimethyldecane in Bacteria
The initial and rate-limiting step in the aerobic metabolism of alkanes is the oxidation of the

alkane to a primary or secondary alcohol, catalyzed by alkane monooxygenases

(hydroxylases).[11] For branched alkanes like 2,5-Dimethyldecane, oxidation can occur at a

terminal methyl group or a sub-terminal methylene group.[12] The resulting alcohol is then

further oxidized to an aldehyde and then to a carboxylic acid, which can enter central metabolic

pathways such as fatty acid metabolism.

2,5-Dimethyldecane Primary/Secondary Alcohol

Alkane Hydroxylase
(Oxidation) Aldehyde

Alcohol Dehydrogenase
(Oxidation) Carboxylic Acid

Aldehyde Dehydrogenase
(Oxidation) Fatty Acid MetabolismActivation to Acyl-CoA

Click to download full resolution via product page

Caption: Aerobic microbial degradation pathway of 2,5-Dimethyldecane.
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Experimental Workflow for Metabolite Identification
The identification of metabolites from the microbial degradation of 2,5-Dimethyldecane can be

achieved through a combination of microbial culture and analytical chemistry techniques.

Microbial Culture

Extraction

Analysis

Inoculate bacteria in minimal
media with 2,5-Dimethyldecane

as sole carbon source

Incubate under aerobic conditions

Collect culture supernatant
and cell biomass

Solvent extraction of
metabolites

Concentrate extract

Gas Chromatography-Mass
Spectrometry (GC-MS)

Identify metabolites by
comparing mass spectra

to libraries
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Caption: Workflow for identifying microbial metabolites of 2,5-Dimethyldecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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